Cas no 2229125-52-2 (1-(3-nitro-1H-pyrazol-4-yl)ethane-1,2-diol)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)ethane-1,2-diol
• CAS No: 2229125-52-2
• MF: C₅H₇N₃O₄
• MW: 173.126780748367
• CID: 5963729
• PubChem ID: 165712216
• Update Time: 2025-06-08

1-(3-nitro-1H-pyrazol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)ethane-1,2-diol
• EN300-1773918
• 2229125-52-2

• Inchi： 1S/C5H7N3O4/c9-2-4(10)3-1-6-7-5(3)8(11)12/h1,4,9-10H,2H2,(H,6,7)
• InChI Key： HEBIWKSSKPSRCZ-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.04365571g/mol
• Monoisotopic Mass: 173.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 115Ų

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)ethane-1,2-diol

Comprehensive Overview of 1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 2229125-52-2)

1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 2229125-52-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its nitro-pyrazole core and diol functional groups, offers a versatile platform for synthetic modifications, making it a valuable intermediate in the development of novel bioactive molecules.

The nitro group in 1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol plays a critical role in its reactivity, enabling it to participate in various chemical transformations such as reduction, nucleophilic substitution, and cyclization reactions. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are widely used in drug discovery and material science. The compound's diol moiety further enhances its utility, allowing for the introduction of additional functional groups or the formation of complex molecular architectures.

In the context of current trends, 1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol aligns with the growing demand for sustainable chemistry and green synthesis methodologies. Scientists are exploring eco-friendly routes to synthesize this compound, minimizing waste and energy consumption. This focus on sustainability resonates with the broader push toward environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in medicinal chemistry. With the rise of personalized medicine and targeted therapies, researchers are investigating how nitro-pyrazole derivatives like 1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol can be tailored to interact with specific biological targets. This aligns with frequently searched queries about drug design and small molecule inhibitors, highlighting the compound's relevance in cutting-edge research.

From a technical perspective, the synthesis and characterization of 1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value research. The compound's stability under various conditions is also a topic of investigation, as it influences its handling and storage protocols.

In summary, 1-(3-Nitro-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 2229125-52-2) represents a promising candidate for diverse scientific applications, from pharmaceutical development to agrochemical innovation. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing sustainability and molecular precision. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for advanced chemical solutions.